Cas no 1218-98-0 (7,8-Dihydroneopterin)

• Product Name: 7,8-Dihydroneopterin
• CAS No: 1218-98-0
• MF: C₉H₁₃N₅O₄
• MW: 255.230621099472
• CID: 180252
• PubChem ID: 57649718
• Update Time: 2025-05-18

7,8-Dihydroneopterin Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pteridinone,2-amino-7,8-dihydro-6-[(1S,2R)-1,2,3-trihydroxypropyl]-
• 2-amino-6-[(1S,2R)-1,2,3-trihydroxypropyl]-7,8-dihydro-1H-pteridin-4-one
• 7,8-DIHYDRO-D-NEOPTERIN
• Dihydroneopterin
• 2-amino-4-hydroxy-6-(D-erythro)-trihydroxypropyldihydropteridin
• 2-amino-4-hydroxy-6-(D-erythro-1,2,3-trihydroxypropyl)-7,8-dihydropteridine
• 2-amino-6-(1,2,3-trihydroxy-propyl)-7,8-dihydro-3H-pteridin-4-one
• 2-Amino-7,8-dihydro-6-(1,2,3-trihydroxypropyl)-4(1H)-pteridinone
• 7,8-dihydroeopterin
• 7,8-Dihydroneopterin
• dihydro-7,8-D-neopterine
• Neopterin,7,8-dihydro
• CS-0128311
• 69E16C56-6129-445C-B652-C8AC2695C2C7
• PD059294
• 2-amino-4-hydroxy-6-(D-erythro)-trihydroxypropyldihydropteridine
• CHEBI:17001
• 2-Amino-4-hydroxy-6-(D-erythro-1',2',3'-trihydroxypropyl)-7,8-dihydropteridine
• NS00014770
• MS-23593
• 2-amino-6-[(1S,2S)-1,2,3-trihydroxypropyl]-7,8-dihydropteridin-4(1H)-one
• C04874
• dihydro-neo-pterin
• 7,8-Dihydro-D-erythro-neopterin
• 2-amino-6-[(1S,2R)-1,2,3-trihydroxypropyl]-7,8-dihydropteridin-4(1H)-one
• 2-amino-6-[(1S,2R)-1,2,3-trihydroxypropyl]-7,8-dihydropteridin-4(3H)-one
• HY-136341
• 7,8-Dihydroneopterin; LC-tDDA; CE10
• 1218-98-0
• DTXSID00153368
• D-erythro-7,8-Dihydroneopterin
• DB04425
• Q28487686
• 2-amino-6-[(1S,2R)-1,2,3-trihydroxypropyl]-7,8-dihydro-3H-pteridin-4-one
• H2-erythro-Neopterin
• Neopterin, 7,8-dihydro-
• 7,8-Dihydroneopterin, >=97.0% (HPLC)
• 2-amino-6-[(1S,2R)-1,2,3-trihydroxypropyl]-3,4,7,8-tetrahydropteridin-4-one
• 4(1H)-pteridinone, 2-amino-7,8-dihydro-6-[(1S,2R)-1,2,3-trihydroxypropyl]-
• 7,8-dihydro-neopterin
• UNII-9U3LTY5WP8
• G12119

• MDL： MFCD00049358
• Inchi： 1S/C9H13N5O4/c10-9-13-7-5(8(18)14-9)12-3(1-11-7)6(17)4(16)2-15/h4,6,15-17H,1-2H2,(H4,10,11,13,14,18)/t4-,6+/m1/s1
• InChI Key： YQIFAMYNGGOTFB-XINAWCOVSA-N
• SMILES： O[C@H]([C@@H](CO)O)C1CNC2=C(C(NC(N)=N2)=O)N=1

Computed Properties

• Exact Mass: 255.09700
• Monoisotopic Mass: 255.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 145
• XLogP3: -3.3
• Topological Polar Surface Area: 153A^2

Experimental Properties

• Color/Form: solid
• Density: 2.03
• Melting Point: Not available
• Boiling Point: 614.6°Cat760mmHg
• Flash Point: 325.5°C
• Refractive Index: 1.86
• PSA: 156.85000
• LogP: -2.28100
• Solubility: Not determined
• Vapor Pressure: 0.0±4.0 mmHg at 25°C

7,8-Dihydroneopterin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Biopterins and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Biopterins and derivatives

Additional information on 7,8-Dihydroneopterin

7,8-Dihydroneopterin: A Comprehensive Overview

7,8-Dihydroneopterin, also known by its CAS number CAS No. 1218-98-0, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound has been extensively studied for its unique properties and potential applications in various scientific domains. Recent advancements in research have shed new light on its structure, function, and potential therapeutic uses.

The chemical structure of 7,8-Dihydroneopterin is characterized by a bicyclic framework with specific functional groups that contribute to its biological activity. Researchers have identified that the compound exhibits remarkable stability under physiological conditions, making it a promising candidate for drug development. The CAS number CAS No. 1218-98-0 serves as a unique identifier for this compound in scientific literature and databases, ensuring accurate referencing and data retrieval.

In recent studies, 7,8-Dihydroneopterin has been shown to possess potent anti-inflammatory properties. This finding has sparked interest in its potential use as a therapeutic agent for conditions such as arthritis and inflammatory bowel disease. The compound's ability to modulate key inflammatory pathways without causing significant side effects makes it a compelling option for further exploration.

The synthesis of 7,8-Dihydroneopterin has also been optimized in recent years. Scientists have developed novel synthetic routes that enhance the efficiency and scalability of production. These advancements are crucial for meeting the growing demand for this compound in both research and commercial settings.

In addition to its therapeutic potential, 7,8-Dihydroneopterin has found applications in diagnostic tools and research reagents. Its ability to bind specific biomolecules with high affinity makes it valuable in assays designed to detect diseases at an early stage.

The CAS number CAS No. 1218-98-0 is widely recognized in the scientific community, facilitating collaboration and data sharing among researchers worldwide. This recognition underscores the importance of maintaining accurate and up-to-date information about compounds like 7,8-Dihydroneopterin.

In conclusion, 7,8-Dihydroneopterin, identified by its CAS number CAS No. 1218-98-0, continues to be a focal point in scientific research due to its diverse applications and promising properties. As ongoing studies uncover new insights into its mechanisms and potential uses, this compound is poised to make significant contributions to the fields of medicine and biotechnology.